Cas no 107351-60-0 (N-(3-(Benzyloxy)-4-(hydroxymethyl)phenyl)acetamide)

• Product Name: N-(3-(Benzyloxy)-4-(hydroxymethyl)phenyl)acetamide
• CAS No: 107351-60-0
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• MDL: MFCD08543449
• CID: 2871700
• PubChem ID: 26967527
• Update Time: 2025-11-01

N-(3-(Benzyloxy)-4-(hydroxymethyl)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(Benzyloxy)-4-(hydroxymethyl)phenyl)acetamide
• N-[3-(Benzyloxy)-4-(hydroxymethyl)phenyl]acetamide
• MFCD08543449
• DTXSID901209816
• N-[4-(Hydroxymethyl)-3-(phenylmethoxy)phenyl]acetamide
• 107351-60-0
• N-[4-(hydroxymethyl)-3-phenylmethoxyphenyl]acetamide

• MDL： MFCD08543449
• Inchi： 1S/C16H17NO3/c1-12(19)17-15-8-7-14(10-18)16(9-15)20-11-13-5-3-2-4-6-13/h2-9,18H,10-11H2,1H3,(H,17,19)
• InChI Key： ZBXHTATUAZQODB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C=CC=1CO)NC(C)=O

Computed Properties

• Exact Mass: 271.12084340Da
• Monoisotopic Mass: 271.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

N-(3-(Benzyloxy)-4-(hydroxymethyl)phenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-(Benzyloxy)-4-(hydroxymethyl)phenyl)acetamide

Introduction to N-(3-(Benzyloxy-4-(hydroxymethyl)phenyl)acetamide and Its CAS No. 107351-60-0)

N-(3-(Benzyloxy-4-(hydroxymethyl)phenyl)acetamide

is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 107351-60-0, has garnered attention due to its structural similarity to certain bioactive molecules, making it a subject of interest in medicinal chemistry research.

The molecular structure of N-(3-(Benzyloxy-4-(hydroxymethyl)phenyl)acetamide consists of a phenyl ring substituted with both a benzyloxy group and a hydroxymethyl group at the 3rd and 4th positions, respectively. This configuration suggests potential interactions with biological targets, such as enzymes and receptors, which are crucial for drug development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of both the benzyloxy and hydroxymethyl groups in N-(3-(Benzyloxy-4-(hydroxymethyl)phenyl)acetamide makes it a promising candidate for further investigation. These functional groups have been shown to enhance binding affinity and selectivity towards specific targets, which is essential for developing effective pharmaceutical agents.

The synthesis of N-(3-(Benzyloxy-4-(hydroxymethyl)phenyl)acetamide involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The precise control of reaction conditions is crucial to ensure high yield and purity of the final product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal results.

Evaluation of the pharmacological properties of N-(3-(Benzyloxy-4-(hydroxymethyl)phenyl)acetamide has been conducted using in vitro and in vivo models. Preliminary studies have indicated that this compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as a lead compound for drug discovery. Further research is ongoing to explore its mechanism of action and therapeutic applications.

The compound's structural features also make it an interesting candidate for drug design and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and pharmacokinetic properties. This approach aligns with the current trend in drug development towards rational design and targeted therapy.

In addition to its pharmaceutical applications, N-(3-(Benzyloxy-4-(hydroxymethyl)phenyl)acetamide may find utility in other areas, such as agrochemicals or material science. Its unique chemical properties could be leveraged to develop novel materials or intermediates with specific functionalities.

The regulatory landscape for new chemical entities like N-(3-(Benzyloxy strong>-4- (< strong > hydroxymethyl ) phenyl ) acetamide is stringent but well-established. Compliance with safety and efficacy standards is mandatory before any clinical trials or commercialization can proceed. This ensures that only compounds with proven benefits and minimal risks are made available to patients.

The future prospects for N-(3-(< strong > Benzyloxy ) -4- (< strong > hydroxymethyl ) phenyl ) acetamide are promising, given the ongoing research efforts in medicinal chemistry. Collaborative initiatives between academic institutions and pharmaceutical companies are likely to accelerate the discovery and development of new drugs based on similar molecular scaffolds.

In conclusion, N-(3-(< strong > Benzyloxy ) -4- (< strong > hydroxymethyl ) phenyl ) acetamide is a compound of considerable interest in pharmaceutical research due to its unique structure and potential biological activities. Its CAS number < strong > 107351-60-0 strong > identifies it as a distinct chemical entity with applications ranging from drug development to material science. As research continues, this compound is expected to contribute significantly to advancements in medicine and related fields. p >